Cas no 1240568-37-9 (1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole)

• Product Name: 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole
• CAS No: 1240568-37-9
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• MDL: MFCD16810663
• CID: 4690195
• Update Time: 2025-10-30

1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole

• MDL： MFCD16810663
• Inchi： 1S/C10H7F2N3O2/c11-8-3-7(4-9(12)5-8)6-14-2-1-10(13-14)15(16)17/h1-5H,6H2
• InChI Key： PARZBTQBGWLUKQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1C=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 63.6

Additional information on 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole

Comprehensive Overview of 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole (CAS No. 1240568-37-9)

The compound 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole (CAS No. 1240568-37-9) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3,5-difluorophenylmethyl group and a nitro functionality, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing targeted therapies and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole contributes to its lipophilicity, a critical factor in drug design. This property is particularly relevant to kinase inhibitors and anti-inflammatory agents, which dominate modern pharmaceutical pipelines. Additionally, the nitro group offers versatile reactivity for further functionalization, enabling the creation of diverse small-molecule libraries for high-throughput screening.

The synthesis of CAS No. 1240568-37-9 typically involves multi-step organic reactions, including N-alkylation and nitration processes. Optimizing these procedures is a focal point for chemists, as reflected in frequent searches for "efficient pyrazole synthesis methods" and "fluorinated compound scalability." Environmental considerations also play a role, with green chemistry principles being applied to reduce waste and improve atom economy in its production.

From an application perspective, this compound intersects with several trending topics in scientific communities. For instance, its potential use in cancer research aligns with the growing interest in personalized medicine, while its agrochemical relevance connects to discussions on pesticide innovation and food security. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, addressing common queries about "quality control for research chemicals."

In summary, 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole represents a compelling case study in modern chemical research. Its dual utility in life sciences and material development underscores the importance of structural optimization and process chemistry. As industries prioritize molecular diversity and sustainable synthesis, compounds like this will remain at the forefront of innovation, offering solutions to complex challenges in health and environmental science.